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Compound of Interest

Compound Name: BAY 60-6583

Cat. No.: B1667818 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential safety and logistical

information for the proper disposal of BAY 60-6583, a potent and selective adenosine A2B

receptor agonist.

BAY 60-6583 is a valuable tool in cardiovascular and inflammatory research; however, its

handling and disposal require adherence to safety protocols to minimize environmental impact

and ensure a safe laboratory environment. This document outlines the necessary procedures

for its proper disposal, drawing from available safety data.

Chemical and Physical Properties
A summary of the key properties of BAY 60-6583 is provided below to inform handling and

disposal decisions.
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Property Value

Molecular Formula C₁₉H₁₇N₅O₂S[1]

Molecular Weight 379.44 g/mol [1]

Appearance Crystalline solid[2]

Solubility

Soluble in DMSO (to 100 mM)[1], ethanol (~0.3

mg/ml), and dimethyl formamide (~25 mg/ml)[2].

Sparingly soluble in aqueous buffers[2].

Storage Store at +4°C[1] or -20°C[2].

CAS Number 910487-58-0[1]

Hazard Identification and Safety Precautions
According to the available Safety Data Sheet (SDS), BAY 60-6583 is not classified as a

hazardous substance according to the Globally Harmonized System (GHS).[3] However,

standard laboratory precautions should always be observed when handling this compound.

General Safety Measures:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust or contact with skin and eyes.[2]

Wash hands thoroughly after handling.[2]

Use in a well-ventilated area.

Environmental Precautions:

BAY 60-6583 is classified as Water Hazard Class 1 (Self-assessment), indicating it is slightly

hazardous for water.[3]

Do not allow the undiluted product or large quantities of it to reach ground water, water

courses, or sewage systems.[3]
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Step-by-Step Disposal Procedure
The following procedure is a general guideline. Always consult your institution's specific waste

disposal protocols and local regulations.

Assess the Quantity:

Small Quantities: The SDS from Cayman Chemical suggests that smaller quantities can

be disposed of with household waste.[3] However, for a laboratory setting, it is best

practice to treat all chemical waste with caution. It is recommended to collect even small

amounts for designated chemical waste disposal.

Large Quantities: Disposal of larger quantities must be made according to official

regulations.[3]

Waste Segregation:

Collect all waste containing BAY 60-6583, including unused solid compound,

contaminated solutions, and any contaminated lab materials (e.g., pipette tips, vials), in a

designated and clearly labeled waste container.

Waste Neutralization (If Applicable and Permissible):

Currently, there are no specific published protocols for the chemical neutralization of BAY
60-6583 for disposal. Therefore, it is not recommended to attempt neutralization without

validated procedures.

Packaging and Labeling:

Ensure the waste container is chemically resistant and securely sealed.

Label the container clearly with the name "BAY 60-6583 Waste" and any other information

required by your institution's environmental health and safety (EHS) department.

Storage Pending Disposal:

Store the sealed waste container in a designated, secure area away from incompatible

materials.
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Final Disposal:

Arrange for the collection of the chemical waste by your institution's EHS department or a

licensed chemical waste disposal company. They will ensure the waste is disposed of in

accordance with all local, state, and federal regulations.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of BAY 60-6583.

Preparation & Assessment Collection & Segregation Final Disposal

Start: Have BAY 60-6583 Waste Assess Quantity of Waste Collect in Designated
Waste Container Label Container Clearly Store Securely Pending Disposal Contact Institutional EHS

or Licensed Disposal Company End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of BAY 60-6583.

By adhering to these procedures, you contribute to a safer research environment and ensure

the responsible management of chemical waste. Always prioritize safety and consult your

institutional guidelines for specific protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal
Procedures for BAY 60-6583]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667818#bay-60-6583-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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